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Compound Name:
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Cat. No.: B12422430

Get Quote

Executive Summary

Deuterated Ciprofloxacin

-D-Glucuronide (Ciprofloxacin-d8 Acyl-Glucuronide) is the phase Il conjugated metabolite of the
fluoroquinolone antibiotic ciprofloxacin, isotopically labeled with eight deuterium atoms on the
piperazine ring.[1]

This molecule serves two critical functions in drug development:

« Bioanalytical Internal Standard (1S): It provides a matrix-matched reference for quantifying
ciprofloxacin glucuronides in plasma/urine via LC-MS/MS, compensating for ion suppression
and extraction variability.[1]

e Mechanistic Probe: It aids in studying the reactive potential of acyl glucuronides (AG), which
are implicated in idiosyncratic drug toxicity (IDT) through protein covalent binding.[1]

Chemical Identity & Structural Elucidation[1]
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The metabolite is characterized by three distinct structural domains: the fluoroquinolone core,
the deuterated piperazine ring, and the glucuronic acid moiety.

Structural Specifications

e Chemical Name: 1-cyclopropyl-6-fluoro-4-oxo-7-(piperazin-1-yl-2,2,3,3,5,5,6,6-d8)-1,4-
dihydroquinoline-3-carboxylic acid

-D-glucuronide.[1]
e Molecular Formula:
[1]
e Molecular Weight: 515.51 g/mol (Calculated based on
H isotope mass).[1]
o Exact Mass: ~515.22 (varies slightly by specific isotope abundance).[1]

Detailed Topology

The structure is defined by the specific regiochemistry of the glucuronidation and deuteration
sites.

¢ The Deuterated Piperazine Ring (
H
):

o The eight hydrogen atoms on the piperazine ring (positions 2, 3, 5, and 6) are replaced by
deuterium (

H).[1]

o Function: This heavy labeling (+8 Da shift) ensures the metabolite is mass-resolved from
the natural isotope (

) while retaining identical chromatographic behavior (co-elution).[1]
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o Stability: The C-D bonds are chemically stable and non-exchangeable under physiological
conditions, unlike acidic protons.

e The Acyl Glucuronide Linkage:

o Site: The glucuronic acid is attached via an ester bond to the C-3 carboxylic acid of the
guinolone core.

o Configuration: The linkage is strictly
-anomeric (1-O-
-acyl).

o Reactivity: As an acyl glucuronide, this ester bond is susceptible to hydrolysis (back to
parent) and intramolecular acyl migration, a key attribute for stability testing.[1]

Structural Visualization

The following diagram illustrates the connectivity of the deuterated metabolite.
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Caption: Structural connectivity of Ciprofloxacin-d8 Acyl-Glucuronide, highlighting the d8-
piperazine and the labile acyl-glucuronide ester bond.

Biosynthetic & Synthetic Pathways[1]

Production of this metabolite for research typically follows one of two routes: enzymatic
synthesis (biocatalysis) or chemical synthesis.[1]

Enzymatic Synthesis (Microsomal)
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This method mimics human metabolism to produce the authentic biological isomer.

» Reagents: Ciprofloxacin-d8 (Substrate), Liver Microsomes (Human/Rat), UDP-Glucuronic
Acid (Cofactor), Alamethicin (Pore-forming agent).[1]

e Mechanism: UGT enzymes (specifically UGT1A1, 1A3, 1A9) catalyze the transfer of
glucuronic acid to the carboxyl group.

 Yield: Generally low; requires extensive purification.[1]

Chemical Synthesis (Scalable)

Preferred for generating milligram/gram quantities of reference standards.[1]

o Protection: The secondary amine of Ciprofloxacin-d8 is protected (e.g., with Boc or Cbz) to
prevent N-glucuronidation.[1]

o Coupling: The C-3 carboxylic acid is activated and coupled with a protected glucuronic acid
donor (e.g., acetobromo-

-D-glucuronic acid methyl ester) using a silver catalyst (Koenigs-Knorr reaction) or imidate
chemistry.[1]

o Deprotection: Sequential removal of sugar protecting groups and the amine protecting group
yields the final zwitterionic metabolite.

Analytical Characterization (LC-MS/MS)

Accurate identification relies on specific mass transitions and fragmentation patterns.[1][2]

Mass Spectrometry Profile
« lonization Mode: Positive Electrospray lonization (ESI+).[1]
e Precursor lon (

): m/z 516.2 (approx).[1]

o Calculation: Ciprofloxacin (332) + d8 (8) + Glucuronide (176) = 516.[1]
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» Key Transitions (MRM):

Transition Precursor
Product (m/z)
Type (m/z)

Loss (Da)

Structural
Interpretation

Quantifier 516.2 340.2

176

Neutral loss of
glucuronic acid

moiety.[1]

Quialifier 1 516.2 322.2

194

Loss of

Glucuronide + H

O (dehydration of
parent).[1]

Qualifier 2 516.2 296.2

220

Loss of
Glucuronide +
CO

(decarboxylation)

1]

Fragmentation Pathway

The fragmentation is dominated by the cleavage of the labile ester bond, releasing the

protonated aglycone (Ciprofloxacin-d8).
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Caption: MS/MS fragmentation pathway showing the primary neutral loss of the glucuronide
moiety to yield the deuterated parent ion.

Stability & Handling (Critical Protocol)

Acyl glucuronides are chemically unstable.[1] Strict handling protocols are required to prevent
acyl migration (isomerization) or hydrolysis.[1]

Acyl Migration

Under physiological pH (7.4) or basic conditions, the acyl group migrates from the 1-position to
the 2-, 3-, and 4-positions of the glucuronic acid.

e Impact: Migrated isomers may not co-elute with the 1-

isomer and may have different MS responses.

o Control: Keep samples acidic (pH < 4.0) during extraction and storage.[1]

Handling Protocol
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e Solvent: Dissolve stock in 1:1 Acetonitrile:Water with 0.1% Formic Acid.
e Temperature: Store stock solutions at -80°C.

o Processing: Perform all sample preparations on wet ice. Use acidified buffers for LC mobile
phases.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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